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Compound of Interest

Compound Name: AZ'9567

Cat. No.: B15608503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ'9567 is a potent and selective allosteric inhibitor of Methionine Adenosyltransferase 2A

(MAT2A).[1][2] MAT2A is a critical enzyme that catalyzes the synthesis of S-

adenosylmethionine (SAM), the universal methyl donor for a vast array of cellular methylation

reactions that impact gene expression, protein function, and metabolism.[3][4] By inhibiting

MAT2A, AZ'9567 disrupts these processes, showing a selective antiproliferative effect in

cancer cells with specific genetic deletions, such as MTAP (methylthioadenosine

phosphorylase).[2] These application notes provide detailed protocols for the preparation of

AZ'9567 stock solutions for in vitro research applications.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of AZ'9567 is provided in the table below.

Adherence to the recommended storage conditions is crucial to maintain the stability and

activity of the compound.
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Property Value

Molecular Formula C₂₄H₁₉F₂N₅O₂

Molecular Weight 447.44 g/mol [1][5]

Appearance White to off-white solid[1][2]

Solubility
Soluble in DMSO (up to 62.5 mg/mL or 139.68

mM)[1][5]

Storage of Solid Store at -20°C for up to 3 years[1]

Storage of Stock Solution
Store in aliquots at -80°C for up to 6 months or

-20°C for up to 1 month[1]

MAT2A Signaling Pathway and Mechanism of
AZ'9567 Inhibition
AZ'9567 functions by inhibiting the enzymatic activity of MAT2A, which plays a central role in

the methionine cycle. The diagram below illustrates the pathway and the point of inhibition.
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MAT2A signaling pathway and the inhibitory action of AZ'9567.

Experimental Protocol: Preparation of a 10 mM
AZ'9567 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AZ'9567 in Dimethyl

Sulfoxide (DMSO).

Materials:

AZ'9567 powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15608503?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][5]

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure that you are wearing the

appropriate PPE. Bring the vial of AZ'9567 powder to room temperature before opening to

prevent condensation of moisture.

Weighing AZ'9567: Carefully weigh out 4.47 mg of AZ'9567 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

AZ'9567 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, sonicate the tube in an ultrasonic bath

for 5-10 minutes.[1][5] Visually inspect the solution to ensure that all solid has dissolved and

the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[3]

Long-term Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at

-20°C for short-term storage (up to 1 month).[1]
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Experimental Workflow: Stock Solution Preparation
The following diagram outlines the key steps in the preparation of the AZ'9567 stock solution.
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Workflow for preparing AZ'9567 stock solution.

Safety Precautions
AZ'9567 is a bioactive molecule and should be handled with care. Always use appropriate

personal protective equipment, including a lab coat, safety glasses, and chemical-resistant

gloves. Handle the compound in a well-ventilated area or a chemical fume hood. In case of

contact with skin or eyes, rinse immediately with plenty of water. Consult the Safety Data Sheet

(SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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